2-[2-(2-Prop-2-enoxycarbonyloxyethoxy)ethoxy]ethyl prop-2-enyl carbonate

• CAS No.: 61685-96-9
• Molecular Formula: C14H22O8
• Molecular Weight: 318.32 g/mol
• IUPAC Name: 2-[2-(2-prop-2-enoxycarbonyloxyethoxy)ethoxy]ethyl prop-2-enyl carbonate
• InChI: InChI=1S/C14H22O8/c1-3-5-19-13(15)21-11-9-17-7-8-18-10-12-22-14(16)20-6-4-2/h3-4H,1-2,5-12H2
• InChI Key: PKCFRBDMMFCGIW-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)OCCOCCOCCOC(=O)OCC=C

Description

2-[2-(2-Prop-2-enoxycarbonyloxyethoxy)ethoxy]ethyl prop-2-enyl carbonate is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes multiple ether and carbonate linkages, making it an interesting subject for scientific research.

Preparation Methods

The synthesis of 2-[2-(2-Prop-2-enoxycarbonyloxyethoxy)ethoxy]ethyl prop-2-enyl carbonate typically involves multi-step organic reactions. One common synthetic route includes the reaction of ethylene glycol with allyl chloroformate to form an intermediate, which is then further reacted with allyl alcohol in the presence of a base to yield the final product. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity .

Chemical Reactions Analysis

2-[2-(2-Prop-2-enoxycarbonyloxyethoxy)ethoxy]ethyl prop-2-enyl carbonate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the carbonate or ether groups are replaced by other functional groups, depending on the reagents and conditions used.

Scientific Research Applications

2-[2-(2-Prop-2-enoxycarbonyloxyethoxy)ethoxy]ethyl prop-2-enyl carbonate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and polymers.

Biology: The compound can be used in the study of enzyme interactions and as a substrate in biochemical assays.

Industry: It is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 2-[2-(2-Prop-2-enoxycarbonyloxyethoxy)ethoxy]ethyl prop-2-enyl carbonate involves its interaction with various molecular targets. The compound can act as a substrate for enzymes, leading to the formation of reactive intermediates that can participate in further biochemical reactions. The pathways involved often include hydrolysis, oxidation, and reduction reactions, which are catalyzed by specific enzymes .

Comparison with Similar Compounds

2-[2-(2-Prop-2-enoxycarbonyloxyethoxy)ethoxy]ethyl prop-2-enyl carbonate can be compared with other similar compounds such as:

Ethylene glycol diacetate: Similar in structure but lacks the carbonate linkage.

Propylene carbonate: Contains a carbonate group but has a simpler structure.

Polyethylene glycol: Similar ether linkages but lacks the carbonate and allyl groups.